Cas no 61456-88-0 (4(1H)-Pyrimidinone, 6-hydroxy-2-(1-methylpropyl)-)
61456-88-0 structure
Product Name:4(1H)-Pyrimidinone, 6-hydroxy-2-(1-methylpropyl)-
CAS No:61456-88-0
MF:C8H12N2O2
MW:168.193081855774
CID:478611
PubChem ID:12320326
Update Time:2025-04-19
4(1H)-Pyrimidinone, 6-hydroxy-2-(1-methylpropyl)- Chemical and Physical Properties
Names and Identifiers
-
- 4(1H)-Pyrimidinone, 6-hydroxy-2-(1-methylpropyl)-
- 2-butan-2-yl-4-hydroxy-1H-pyrimidin-6-one
- 2-(Butan-2-yl)-6-hydroxypyrimidin-4(3H)-one
- 61456-88-0
- AKOS012922697
- 2-(sec-Butyl)-6-hydroxypyrimidin-4(1H)-one
- DTXSID20488381
-
- Inchi: 1S/C8H12N2O2/c1-3-5(2)8-9-6(11)4-7(12)10-8/h4-5H,3H2,1-2H3,(H2,9,10,11,12)
- InChI Key: VJEXZTKKTPFICG-UHFFFAOYSA-N
- SMILES: OC1=CC(NC(C(C)CC)=N1)=O
Computed Properties
- Exact Mass: 168.08996
- Monoisotopic Mass: 168.089877630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 256
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 61.7Ų
Experimental Properties
- PSA: 61.69
4(1H)-Pyrimidinone, 6-hydroxy-2-(1-methylpropyl)- Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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